Cas no 696637-93-1 ((3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid)

• Product Name: (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid
• CAS No: 696637-93-1
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 1086679
• Update Time: 2025-10-28

(3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid
• (3-Methyl-2-oxo-3,4-dihydro-1(2H)-quinazolinyl)acetic acid
• (3-METHYL-2-OXO-3,4-DIHYDROQUINAZOLIN-1(2H)-YL)ACETIC ACID
• (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid

• Inchi： 1S/C11H12N2O3/c1-12-6-8-4-2-3-5-9(8)13(11(12)16)7-10(14)15/h2-5H,6-7H2,1H3,(H,14,15)
• InChI Key： YYGSYXAQZZTYJV-UHFFFAOYSA-N
• SMILES： O=C1N(C)CC2C=CC=CC=2N1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic Acid

Compound CAS No. 696637-93-1: (3-Methyl-2-Oxo-3,4-Dihydroquinazolin-1(2H)-yl)Acetic Acid

The compound with CAS No. 696637-93-1, known as (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of quinazoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecule's unique structure, featuring a quinazoline ring system with a methyl group and an acetic acid substituent, makes it a promising candidate for further research and development.

Recent studies have highlighted the potential of quinazoline derivatives as inhibitors of various enzymes and signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have demonstrated that (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid exhibits potent anti-proliferative activity against several cancer cell lines. This is attributed to its ability to modulate key cellular processes, including apoptosis induction and cell cycle arrest. The compound's mechanism of action involves targeting specific proteins or enzymes that are overexpressed or dysregulated in cancer cells.

In addition to its anti-cancer properties, this compound has also shown promise in anti-inflammatory and anti-bacterial assays. Its ability to inhibit pro-inflammatory cytokines and bacterial growth suggests potential applications in the treatment of inflammatory diseases and infections. These findings underscore the versatility of quinazoline derivatives as multi-target agents with broad therapeutic potential.

The synthesis of (3-methyl-2-oxo-3,4-dihydroquinazolin-1(2H)-yl)acetic acid involves a series of well-established organic chemistry techniques, including nucleophilic substitution, condensation reactions, and oxidation processes. The optimization of these synthetic routes has been a focus of recent research efforts to enhance yield and purity, ensuring that the compound is suitable for preclinical studies.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm the compound's molecular structure and purity, which are critical for its use in biological assays and further pharmacological evaluations.

Looking ahead, the development of this compound into a clinical candidate will require extensive preclinical testing to assess its safety profile, pharmacokinetics, and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of this promising molecule into a viable therapeutic option.

In conclusion, CAS No. 696637-93-1 represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs across various disease areas. Continued research into its mechanisms of action and therapeutic applications will undoubtedly pave the way for innovative treatments in the future.